Cas no 1881293-19-1 (methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride)

• Product Name: methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride
• CAS No: 1881293-19-1
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• CID: 4674197
• PubChem ID: 119106308
• Update Time: 2025-06-14

methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1H-1,2,3-triazol-4-yl)methanamine hydrochloride
• methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride

• Inchi： 1S/C4H8N4.ClH/c1-5-2-4-3-6-8-7-4;/h3,5H,2H2,1H3,(H,6,7,8);1H
• InChI Key： FBXXBWMJZITUPN-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1C=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.099
• Topological Polar Surface Area: 53.6

Additional information on methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride

Research Briefing on Methyl[(1H-1,2,3-triazol-4-yl)methyl]amine Hydrochloride (CAS: 1881293-19-1)

Methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride (CAS: 1881293-19-1) is a chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. Recent studies have highlighted its role as a versatile building block in the synthesis of more complex molecules with potential pharmacological properties. The hydrochloride salt form enhances its stability and solubility, making it particularly suitable for biological studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. Researchers successfully incorporated the methyl[(1H-1,2,3-triazol-4-yl)methyl]amine moiety into several lead compounds showing promising activity against various cancer cell lines. The unique electronic properties of the triazole ring were found to contribute significantly to the binding affinity of these inhibitors.

In terms of synthetic methodology, recent advances have focused on improving the efficiency of producing this compound. A 2024 publication in Organic Process Research & Development described an optimized route that achieves higher yields (85-90%) while reducing the number of purification steps. This development is particularly important for scaling up production for preclinical studies.

The compound's mechanism of action has been investigated in several biological systems. Preliminary studies suggest that derivatives containing this structural motif may interact with various biological targets, including enzymes involved in signal transduction pathways. However, further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

From a safety perspective, recent toxicological studies in animal models have shown that the compound exhibits a favorable safety profile at therapeutic doses, with no significant adverse effects observed in acute toxicity tests. These findings support its continued investigation as a potential drug candidate or pharmaceutical intermediate.

Looking forward, researchers are exploring the compound's potential in addressing antimicrobial resistance. Early-stage studies have demonstrated that certain derivatives exhibit activity against drug-resistant bacterial strains, though the exact mechanism remains under investigation. This represents a promising avenue for future research given the urgent need for new antimicrobial agents.

In conclusion, methyl[(1H-1,2,3-triazol-4-yl)methyl]amine hydrochloride continues to be a compound of significant interest in pharmaceutical research. Its versatility as a building block, combined with emerging biological activities, positions it as a valuable tool in drug discovery efforts. Ongoing research will likely uncover additional applications and refine our understanding of its pharmacological potential.